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Compound of Interest

Compound Name: Methyl 4-boronobenzoate

Cat. No.: B107020

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl 4-boronobenzoate, often used in its hydrolyzed form, 4-
(methoxycarbonyl)phenylboronic acid (CAS 99768-12-4), is a versatile and indispensable
reagent in modern organic synthesis. Its primary application lies in the palladium-catalyzed
Suzuki-Miyaura cross-coupling reaction, a powerful method for constructing carbon-carbon
bonds.[1] This reaction enables the synthesis of substituted biaryl compounds, which are key
structural motifs in numerous pharmaceuticals, agrochemicals, and advanced materials.[2]

The presence of both a boronic acid group and a methyl ester on the same aromatic ring
makes this compound a valuable bifunctional building block. The boronic acid moiety serves as
the nucleophilic partner in cross-coupling reactions, while the methyl ester provides a site for
further synthetic transformations, such as hydrolysis to the corresponding carboxylic acid or
amidation.

Key Applications: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is the cornerstone application of methyl 4-boronobenzoate. It
facilitates the coupling of the 4-(methoxycarbonyl)phenyl group with various organic halides
(Ar-X, where X =1, Br, Cl) or triflates (Ar-OTf) to produce methyl biphenyl-4-carboxylate
derivatives. These products are crucial intermediates in the synthesis of more complex
molecules.[2]
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The general catalytic cycle for the Suzuki-Miyaura reaction is depicted below. It involves three
key steps:

» Oxidative Addition: The palladium(0) catalyst inserts into the aryl-halide bond.

» Transmetalation: The organic group from the boronic acid is transferred to the palladium(ll)
center. This step is typically facilitated by a base.

e Reductive Elimination: The two coupled organic fragments are eliminated from the palladium
center, forming the new C-C bond and regenerating the palladium(0) catalyst.
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Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Data and Protocols
Synthesis of 4-(Methoxycarbonyl)phenylboronic Acid
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For researchers who wish to synthesize the reagent in-house, a common method involves the
reaction of methyl 4-bromobenzoate with an organolithium reagent followed by quenching with
a borate ester.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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